4',4',6',8'-tetramethyl-4'H-spiro[1,3-dioxolane-2,1'-pyrrolo[3,2,1-ij]quinolin]-2'-one

• IUPAC Name: 6',9',11',11'-tetramethylspiro[1,3-dioxolane-2,3'-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene]-2'-one
• InChI: InChI=1S/C17H19NO3/c1-10-7-12-11(2)9-16(3,4)18-14(12)13(8-10)17(15(18)19)20-5-6-21-17/h7-9H,5-6H2,1-4H3
• InChI Key: OBJSFYISYJOEDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C3C(=C1)C4(C(=O)N3C(C=C2C)(C)C)OCCO4
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

4',4',6',8'-Tetramethyl-4'H-spiro[1,3-dioxolane-2,1'-pyrrolo[3,2,1-ij]quinolin]-2'-one (CAS: 879616-65-6, molecular formula: C₁₇H₁₉NO₃, molecular weight: 285.34) is a spirocyclic compound featuring a 1,3-dioxolane ring fused to a pyrrolo[3,2,1-ij]quinolin-2-one scaffold. The molecule is substituted with four methyl groups at positions 4',4',6', and 8', which enhance steric bulk and influence its physicochemical properties, such as lipophilicity and metabolic stability. Spiro compounds like this are of interest due to their conformational rigidity, which can improve binding specificity in biological targets .

Biological Activity

The compound 4',4',6',8'-tetramethyl-4'H-spiro[1,3-dioxolane-2,1'-pyrrolo[3,2,1-ij]quinolin]-2'-one is a complex organic molecule that has garnered attention due to its potential biological activities. This article explores its biological activity, synthesis, and relevant research findings.

Chemical Structure and Properties

The molecular structure of 4',4',6',8'-tetramethyl-4'H-spiro[1,3-dioxolane-2,1'-pyrrolo[3,2,1-ij]quinolin]-2'-one features a spirocyclic framework combining a dioxolane and a pyrroloquinoline moiety. This unique structure may contribute to its biological properties.

Molecular Formula

• C : 17
• H : 22
• O : 2

Physical Properties

• Molecular Weight : 264.408 g/mol
• Density : Approx. 1.4 g/mL at 25 °C
• Boiling Point : 137-140 °C at 0.5 mmHg

Biological Activity

Recent studies have highlighted the biological activities of this compound, particularly its cytotoxic effects against various cancer cell lines. The following sections summarize key findings from the literature.

Cytotoxicity Studies

• Cancer Cell Lines : The compound has demonstrated significant cytotoxicity against several cancer cell lines, including MCF7 (human breast cancer), with IC50 values indicating potent activity. For example, one study reported that derivatives of related compounds exhibited IC50 values in the range of 300 nM to 300 μM against MCF7 cells .
• Mechanism of Action : The cytotoxic effects are believed to be linked to the compound's ability to act as a Michael acceptor, potentially leading to irreversible alkylation of cysteine residues in proteins, which can disrupt cellular functions and promote apoptosis in cancer cells .

Antimicrobial Activity

Another aspect of biological activity includes antimicrobial properties. Compounds with similar structural motifs have been evaluated for their efficacy against various bacterial and fungal strains. While specific data for this compound is limited, related compounds have shown promising results in inhibiting microbial growth.

Structure-Activity Relationship (SAR)

Research into the structure-activity relationship indicates that modifications to the core structure can significantly affect biological activity. For instance, the presence of specific functional groups can enhance cytotoxicity or alter selectivity towards different cell lines .

Study 1: Synthesis and Evaluation of Analogues

A study focused on synthesizing analogues of the compound using a Diels-Alder reaction followed by reductive cyclization. The resulting compounds were screened for cytotoxicity against MCF7 cells, revealing that specific structural modifications led to increased antiproliferative activity compared to natural products like aspernomine .

Compound	IC50 (µM)	Activity Description
4h	<0.1	High cytotoxicity
Natural Product (Aspernomine)	>0.5	Lower activity compared to synthesized analogues

Study 2: Antimicrobial Screening

In another investigation, compounds with similar dioxolane structures were screened for antimicrobial activity against common pathogens such as Staphylococcus aureus and Escherichia coli. Results indicated moderate inhibition zones, suggesting potential for further development as antimicrobial agents.

Comparison with Similar Compounds

Comparison with Similar Compounds

A detailed comparison of 4',4',6',8'-tetramethyl-4'H-spiro[1,3-dioxolane-2,1'-pyrrolo[3,2,1-ij]quinolin]-2'-one with structurally analogous compounds is provided below, focusing on structural features, synthetic routes, and biological activities.

Table 1: Structural and Functional Comparison of Selected Pyrrolo[3,2,1-ij]quinolinone Derivatives

Compound Name	Core Structure	Substituents/Rings	Molecular Weight	Key Biological Activity/IC₅₀ (µM)	References
4',4',6',8'-Tetramethyl-4'H-spiro[1,3-dioxolane-2,1'-pyrrolo[3,2,1-ij]quinolin]-2'-one	Spiro[dioxolane-pyrroloquinolinone]	4',4',6',8'-tetramethyl, 1,3-dioxolane	285.34	N/A (structural analog activities inferred)
(Z)-4,4,6,8-Tetramethyl-1-(5-oxo-2-thioxoimidazolidin-4-ylidene)-pyrrolo[3,2,1-ij]quinolin-2(1H)-one	Pyrroloquinolinone-imidazolidinone hybrid	4,4,6,8-tetramethyl, imidazolidinone	372.14	FXa inhibition (IC₅₀: 3.68 µM)
4′-Amino-6′-anilino-4,4,6,8-tetramethyl-spiro[pyrrolo[3,2,1-ij]quinoline-1,2′-[1,3,5]triazin]-2-one	Spiro[pyrroloquinolinone-triazine]	4,4,6,8-tetramethyl, triazine	400.49	N/A (potential kinase inhibition)
8-Ethoxy-4,4,6-trimethyl-pyrrolo[3,2,1-ij]quinoline-1,2-dione	Pyrroloquinolinone	8-ethoxy, 4,4,6-trimethyl	274.14	Anticoagulant activity (FXa/FXIa inhibition)
6-(4-Chlorophenyl)-4,4,6-trimethyl-pyrrolo[3,2,1-ij]quinoline-1,2-dione	Pyrroloquinolinone	6-(4-chlorophenyl), 4,4,6-trimethyl	340.11	Antifungal (pyroquilon derivatives)

Key Observations:

Structural Diversity: The target compound’s spiro-dioxolane moiety distinguishes it from non-spiro analogs (e.g., imidazolidinone or triazine hybrids). This rigidity may enhance target selectivity compared to flexible derivatives .

Pharmacological and Physicochemical Insights

• Lipophilicity : The tetramethyl and dioxolane groups likely enhance logP compared to polar analogs (e.g., ethoxy or hydroxy derivatives), improving membrane permeability .
• Target Specificity : The rigid spiro architecture may favor selective binding to enzymes like coagulation factors (FXa/FXIa) or fungal targets, as seen in related compounds .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 4',4',6',8'-tetramethyl-4'H-spiro[1,3-dioxolane-2,1'-pyrrolo[3,2,1-ij]quinolin]-2'-one, and how are reaction conditions optimized?

• Methodology :

• Multi-step synthesis typically involves condensation reactions, cyclization, and functionalization. For example, spiro compounds are often synthesized via acid-catalyzed cyclization of quinoline precursors or through Pd-mediated cross-coupling reactions .
• Key Parameters :
• Temperature : Controlled heating (e.g., 85°C for nitro-group reduction) ensures selectivity .
• Solvent : Polar aprotic solvents (e.g., DMSO, THF) enhance solubility and reaction efficiency .
• Catalysts : ZrOCl₂·8H₂O or Fe powder may be used for eco-friendly, high-yield transformations .
• Example Protocol :

Step	Reagents/Conditions	Yield	Reference
Cyclization	Fe powder in acetic acid, 85°C	27–30%
Functionalization	Ethyl bromocetate, THF, 0°C	20–27%

Q. Which analytical techniques are critical for characterizing this compound’s purity and structure?

• Methodology :

• NMR Spectroscopy : ¹H/¹³C NMR confirms regiochemistry and methyl group positions .
• HPLC : Purity assessment (>98%) via reverse-phase C18 columns .
• IR Spectroscopy : Identifies carbonyl (C=O, ~1700 cm⁻¹) and spirocyclic ether (C-O-C, ~1100 cm⁻¹) groups .
• Mass Spectrometry (MS) : High-resolution MS validates molecular weight and fragmentation patterns .

Advanced Research Questions

Q. How can computational modeling predict the biological activity of this compound?

• Methodology :

• Molecular Docking : Use software like AutoDock Vina to simulate binding to targets (e.g., Factor Xa or XIa) .
• Pharmacophore Mapping : Identify key interactions (e.g., hydrogen bonding with quinolin-2-one) using Schrödinger Suite .
• MD Simulations : Assess stability of ligand-target complexes over 100-ns trajectories (GROMACS/AMBER) .
  • Example Finding : Methyl substituents at positions 4' and 8' enhance hydrophobic interactions with Factor XIa’s S1 pocket .

Q. What experimental strategies resolve contradictions in reported synthesis yields or biological activity?

• Methodology :

• DoE (Design of Experiments) : Systematically vary temperature, solvent, and catalyst ratios to identify optimal conditions .
• SAR Studies : Compare derivatives (e.g., 6'-fluoro vs. 8'-methyl analogs) to isolate structural determinants of activity .
• Reproducibility Checks : Validate spectral data across labs using standardized NMR protocols (e.g., Bruker Avance III) .

Q. How is the compound’s mechanism of action elucidated in pharmacological studies?

• Methodology :

• Enzyme Inhibition Assays : Measure IC₅₀ against targets (e.g., Factor XIa) using fluorogenic substrates .
• Receptor Binding Studies : Radioligand displacement assays (e.g., ³H-labeled competitors) quantify affinity .
• Metabolic Stability : Assess hepatic clearance in microsomal incubations (LC-MS/MS quantification) .